Cas no 352431-48-2 ((2E)-3-(Phenyl-d5)-2-propenoic Acid)

(2E)-3-(Phenyl-d5)-2-propenoic Acid structure
352431-48-2 structure
Product Name:(2E)-3-(Phenyl-d5)-2-propenoic Acid
CAS No:352431-48-2
MF:C9H8O2
MW:153.189431190491
CID:302978
PubChem ID:135121404
Update Time:2025-04-19

(2E)-3-(Phenyl-d5)-2-propenoic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,3-(phenyl-d5)-, (2E)- (9CI)
    • TRANS-CINNAMIC-D5 ACID
    • TRANS-CINNAMIC-D5 ACID (PHENYL-D5)
    • (2E)-3-(Phenyl-d5)-2-propenoic Acid
    • Inchi: 1S/C9H8O2/c10-9(11)7-6-8-4-2-1-3-5-8/h1-7H,(H,10,11)/b7-6+/i1D,2D,4D,6D,7D
    • InChI Key: WBYWAXJHAXSJNI-WEAFGLHZSA-N
    • SMILES: OC(/C(/[2H])=C(\[2H])/C1C=CC([2H])=C([2H])C=1[2H])=O

Computed Properties

  • Exact Mass: 153.083813223g/mol
  • Monoisotopic Mass: 153.083813223g/mol
  • Isotope Atom Count: 5
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 37.3Ų

(2E)-3-(Phenyl-d5)-2-propenoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P336186-25mg
(2E)-3-(Phenyl-d5)-2-propenoic Acid
352431-48-2
25mg
$ 64.00 2023-09-06
TRC
P336186-50mg
(2E)-3-(Phenyl-d5)-2-propenoic Acid
352431-48-2
50mg
$ 87.00 2023-09-06
TRC
P336186-100mg
(2E)-3-(Phenyl-d5)-2-propenoic Acid
352431-48-2
100mg
$ 150.00 2023-09-06
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